Neodymium(II) iodide
Description
Properties
IUPAC Name |
neodymium;diiodide | |
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2HI.Nd/h2*1H;/p-2 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XKFMXEILCPYOQT-UHFFFAOYSA-L | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[I-].[I-].[Nd] | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
I2Nd-2 | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30722364 | |
| Record name | neodymium;diiodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30722364 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
398.05 g/mol | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
61393-36-0 | |
| Record name | neodymium;diiodide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30722364 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Neodymium(II) iodide, anhydrous, powder | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Biological Activity
Neodymium(II) iodide (NdI) is an inorganic compound with significant biological implications, particularly in the field of cancer research and biochemistry. This article explores its biological activity, focusing on its interactions with biomolecules, cytotoxic effects, and potential therapeutic applications.
This compound is characterized by its violet solid form and hygroscopic nature, making it unstable in air. It has a melting point of 562°C and forms various solvates with organic solvents like tetrahydrofuran (THF) and dimethoxyethane (DME) . The compound predominantly exists in the +2 oxidation state, which plays a crucial role in its reactivity and biological interactions.
Interaction with Biomolecules
Recent studies have highlighted the interaction of neodymium complexes with biological macromolecules such as DNA and bovine serum albumin (BSA). The binding affinity of Nd complexes for BSA has been quantified, revealing a binding constant () of approximately at 298 K, indicating a strong interaction .
Table 1: Binding Affinities of Neodymium Complexes
| Biomolecule | Binding Constant () |
|---|---|
| Bovine Serum Albumin (BSA) | |
| Fish-Salmon DNA |
The interaction mechanism involves groove binding to DNA, which was supported by various spectroscopic techniques including fluorescence and absorption spectroscopy. Ethidium bromide exclusion assays further confirmed the binding mode, indicating that Nd complexes can effectively intercalate or bind within the grooves of DNA strands .
Cytotoxicity Studies
Cytotoxicity assays conducted on human cancer cell lines such as MCF-7 (breast cancer) and A-549 (lung cancer) have demonstrated that neodymium complexes exhibit selective inhibitory effects on cell proliferation. The results indicate that these complexes can induce apoptosis in cancer cells while sparing normal cells .
Case Study: MCF-7 Cell Line
In vitro studies revealed that neodymium complexes significantly reduced cell viability in MCF-7 cells. The mechanism appears to involve the generation of reactive oxygen species (ROS), leading to oxidative stress and subsequent apoptotic pathways .
Mechanistic Insights
The biological activity of this compound is attributed to its ability to interact with cellular components and induce oxidative stress. The following mechanisms have been proposed based on current research:
- DNA Binding : Strong affinity for DNA suggests a potential role in disrupting DNA replication or transcription.
- Protein Interaction : Binding to serum proteins like BSA may alter the pharmacokinetics and bioavailability of therapeutic agents.
- Induction of Apoptosis : Increased ROS levels trigger apoptotic pathways by upregulating pro-apoptotic factors such as BAX while downregulating anti-apoptotic proteins like BCL2 .
Scientific Research Applications
Chemical Synthesis and Catalysis
Reducing Agent in Organic Chemistry
Neodymium(II) iodide serves as a reducing agent and catalyst in organic synthesis. It can facilitate various reactions, including the reduction of organohalides to form hydrocarbons. For instance, it reacts with aryl halides to produce benzene and biphenyl . This property makes NdI valuable in synthesizing complex organic molecules.
Case Study: Organosilicon Compounds
Research has demonstrated that NdI can effectively react with organosilicon halides to synthesize organosilicon compounds. This application is particularly significant for developing new materials with tailored properties for electronics and photonics .
Materials Science Applications
Doping in Perovskite Structures
Recent studies have highlighted the potential of this compound as a dopant in perovskite materials, specifically methylammonium lead iodide (MAPbI). Nd doping has been shown to enhance photoluminescence (PL) intensities significantly, suggesting improved charge separation and reduced non-radiative recombination . This enhancement is attributed to a Kondo-like exciton-spin interaction that prolongs carrier lifetimes in the doped perovskite films.
| Property | Pure MAPbI | 2% Nd-doped MAPbI |
|---|---|---|
| PL Peak Area at 150 K | counts·nm | counts·nm |
| PL Peak Area at 5.7 K | counts·nm | counts·nm |
This table illustrates the significant increase in PL emission due to Nd doping, confirming its utility in enhancing the optical properties of perovskite materials.
Reactivity with Nitrogen Compounds
This compound has also been investigated for its reactivity with nitrogen under specific conditions to produce nitrides. This reaction occurs at elevated temperatures (2704-550 °C), leading to the formation of neodymium nitrides . Such compounds hold potential applications in advanced materials for electronic devices and catalysis.
Industrial Applications
Beyond laboratory settings, neodymium compounds are integral to several industrial processes, particularly in the production of strong permanent magnets (NdFeB magnets). Although NdI itself is not directly used in magnet production, its role as a precursor or catalyst can influence the synthesis of other neodymium-based materials .
Comparison with Similar Compounds
Comparison with Similar Compounds
2.1 Neodymium(III) Iodide (NdI₃)
- Structural and Thermodynamic Behavior :
NdI₃ forms octahedral complexes (e.g., NdI₆³⁻) in molten alkali metal iodide systems (e.g., LiI, CsI), as observed in calorimetric studies. These complexes enhance vaporization and influence thermodynamic interactions, such as the appearance of minima in concentration-dependent interaction parameters with RbI and CsI . In contrast, NdI₂’s behavior in molten salts remains understudied, likely due to its lower oxidation state and reduced stability. - Applications :
NdI₃ is implicated in nuclear waste extraction due to neodymium’s similarity to lanthanum in electrolytic processes . NdI₂, however, lacks documented nuclear applications, suggesting its role is more niche, possibly in organic synthesis or as a precursor for specialized alloys.
2.2 Europium(II) Iodide (EuI₂)
- Physical Properties :
EuI₂ has a molecular weight of 405.77 g/mol , slightly higher than NdI₂, but shares a divalent lanthanide iodide structure. Unlike NdI₂, EuI₂’s safety data are incomplete, though it is similarly used in synthesis . - NdI₂, conversely, may exhibit unique redox behavior due to neodymium’s electronic configuration ([Xe]4f⁴6s²), though direct comparisons are lacking.
2.3 Samarium(II) Iodide (SmI₂)
- Reactivity and Applications: SmI₂ is a potent reducing agent in organic synthesis, enabling transformations such as carbonyl additions and cyclopropanol formation .
- Stability :
SmI₂ is stabilized in tetrahydrofuran (THF), whereas NdI₂’s stability under standard conditions is unclear. The divalent state of Nd²⁺ is inherently less stable than Sm²⁺, necessitating inert atmospheres for handling .
2.4 Holmium(III) Iodide (HoI₃)
- Synthesis and Structure :
HoI₃ is synthesized via direct reaction of holmium with iodine, analogous to NdI₃. However, holmium’s smaller ionic radius (1.015 Å vs. Nd³⁺’s 1.123 Å) results in distinct lattice energies and solubility profiles . NdI₂’s structure, likely adopting a layered or polymeric arrangement due to its divalency, remains uncharacterized in the provided evidence.
Key Comparative Data
*Estimated based on lanthanide triiodide trends.
Preparation Methods
Reduction Series of Neodymium
2.1 Synthesis of Electron-Rich Neodymium Species
A series of electron-rich neodymium species, supported by the redox-active pyridine(diimine) ligand, has been reported. Spectroscopic and structural characterization methods were employed to fully assign the ligand and neodymium oxidation states.
The first compound in the neodymium series was synthesized by treating a toluene solution of \$$NdI3(THF){3.5}\$$ with one equivalent of MesPDIMe ligand. After stirring and workup, a yellow powder was isolated. Analysis of a \$$CD3CN\$$ solution of this material by \$$^1H\$$ NMR spectroscopy displayed a paramagnetically broadened and shifted spectrum with nine resonances ranging from -4 to 15 ppm, consistent with the \$$f^3\$$ \$$Nd(III)\$$ ion. Single-crystal analysis identified the compound as \$$(MesPDIMe)Nd(I)3(THF)\$$ (Nd-I3), featuring one MesPDIMe ligand, one THF co-ligand, and three iodine atoms in meridional fashion around a seven-coordinate, pentagonal bipyramidal Nd center.
2.2 Engaging Redox Activity
To engage the redox activity of the ligand, the first reduced compound was synthesized by adding one equivalent of \$$KC8\$$ to a THF solution of Nd-I3. An immediate color change from yellow to orange was observed. After stirring for one hour, the reaction mixture was worked up to remove graphite and KI, resulting in an orange powder. The \$$^1H\$$ NMR spectrum (\$$C6D_6\$$) of this material displayed broad resonances in the range of -238 to 190 ppm.
Q & A
Q. What are the primary synthesis methods for Neodymium(II) iodide, and what technical challenges are associated with its production?
NdI₂ is typically synthesized via direct reaction of neodymium metal with iodine under inert conditions or through reduction of Nd(III) precursors. Key challenges include maintaining the +2 oxidation state, as Nd(II) is highly reactive and prone to oxidation. Technical processes require vacuum or argon environments, precise temperature control (300–500°C), and specialized equipment like sealed quartz ampoules . Cost evaluations for production highlight expenses in raw materials (neodymium metal, high-purity iodine) and energy-intensive facilities (Table 5, ). Environmental considerations include iodine vapor management and waste disposal .
Q. How can researchers characterize the purity and structural properties of NdI₂?
Methodological approaches include:
- X-ray diffraction (XRD) to confirm crystal structure and phase purity.
- Inductively Coupled Plasma Mass Spectrometry (ICP-MS) for elemental analysis, ensuring stoichiometric ratios of Nd:I (1:2).
- Thermogravimetric Analysis (TGA) to assess thermal stability and decomposition pathways.
- Magnetic susceptibility measurements to study Nd(II)'s paramagnetic behavior . Physical properties (e.g., density, solubility) are tabulated in safety data sheets (Table 2, ).
Q. What are the critical safety protocols for handling NdI₂ in laboratory settings?
NdI₂ is hygroscopic and reacts violently with water, releasing toxic HI gas. Key safety measures include:
- Use of gloveboxes or Schlenk lines under inert atmospheres (argon/nitrogen).
- Personal protective equipment (PPE): acid-resistant gloves, face shields, and fume hoods.
- Storage in airtight containers with desiccants to prevent moisture ingress . Regulatory data (SARA 311/312) classify it as an acute and chronic health hazard .
Advanced Research Questions
Q. How does the +2 oxidation state of Nd influence its reactivity compared to other lanthanide iodides?
Nd(II) exhibits unique reducing properties due to its electron configuration ([Xe]4f⁴6s²), enabling applications in single-electron transfer reactions. Comparative studies with Nd(III) iodide (NdI₃) show NdI₂’s enhanced reactivity in forming low-valent coordination complexes, such as NdI₂(THF)₃, which serve as precursors for organometallic catalysts . Challenges include stabilizing Nd(II) against disproportionation (3NdI₂ → 2NdI₃ + Nd).
Q. What role does NdI₂ play in catalytic systems for organic synthesis or polymerization?
NdI₂ acts as a catalyst in C–C bond-forming reactions (e.g., Kumada coupling) and ring-opening polymerization of cyclic esters. Its Lewis acidity and redox activity facilitate activation of substrates like epoxides or alkenes. For example, NdI₂/ligand systems enable stereoselective polymerization of ε-caprolactone, producing biodegradable polyesters with controlled molecular weights . Methodological optimization involves tuning ligand environments (e.g., crown ethers) to enhance catalytic efficiency .
Q. How can researchers address discrepancies in reported magnetic properties of NdI₂?
Contradictions in magnetic data (e.g., paramagnetic vs. antiferromagnetic behavior) arise from sample purity and measurement conditions. To resolve these:
Q. What analytical techniques are suitable for quantifying trace neodymium in downstream applications?
ICP-MS with detection limits <10 ppt (Table 16, ) is preferred for trace analysis. For solid-state samples, X-ray Fluorescence (XRF) or Electron Probe Microanalysis (EPMA) provides spatial resolution. In biological studies (e.g., metal-ligand interactions), synchrotron-based XAS (X-ray Absorption Spectroscopy) probes Nd coordination environments .
Key Research Findings
- Synthesis Feasibility : NdI₂ production requires >99.5% pure Nd metal to avoid oxide impurities .
- Environmental Impact : Recycling Nd from magnets () is more sustainable than primary NdI₂ synthesis, reducing energy use by 70% .
- Applications : NdI₂-derived catalysts show promise in asymmetric synthesis, though ligand design remains a bottleneck .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
